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Compound of Interest

Compound Name:
2-(2-Aminobenzamido)benzoic

acid

CAS No.: 612-34-0

Cat. No.: B1594611

Get Quote

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic

chemists, and drug development professionals dealing with the isolation of target compounds

from reaction mixtures containing unreacted anthranilic acid (2-aminobenzoic acid).

Anthranilic acid is a notoriously stubborn impurity. Because it is an amphoteric molecule

containing both an acidic carboxyl group and a basic amine group, it often resists standard

aqueous workups[1]. This guide provides field-proven, mechanistically grounded solutions to

selectively remove it from your target APIs or intermediates.

Physicochemical Profiling
To effectively remove an impurity, you must first understand its physical boundaries. Anthranilic

acid exists as a zwitterion near its isoelectric point (~pH 3.5), making it highly dependent on pH

for phase partitioning.

Table 1: Physicochemical Properties of Anthranilic Acid
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Property Value
Mechanistic Significance
for Purification

Molecular Weight 137.14 g/mol [2]

Small molecular size allows for

rapid phase partitioning once

ionized.

pKa₁ (Amine) 2.14 – 2.17[1][2]

Requires strong acid (pH <

2.0) to fully protonate into the

water-soluble anilinium cation.

pKa₂ (Carboxyl) 4.85[1]

Requires weak base (pH > 7.0)

to fully deprotonate into the

water-soluble anthranilate

anion.

Aqueous Solubility 0.35 g/100 mL (20 °C)[2]

Sparingly soluble in neutral

water; neutral aqueous

washes will not remove it.

LogP (Octanol/Water) 1.21[2]

Lipophilic enough to remain

dissolved in organic solvents

unless actively ionized.

Purification Decision Matrix
The optimal removal strategy depends entirely on the chemical nature of your target product.

Use the workflow below to determine your protocol.
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Crude Reaction Mixture
(Contains Anthranilic Acid)

Target Product
Charge State?

Neutral Product
(e.g., Amides, Esters)

Acidic Product
(e.g., Carboxylic Acids)

Aqueous Wash: 1.0 M HCl
(Extracts as Anilinium Ion)

 Targets pKa 2.14

Aqueous Wash: Sat. NaHCO3
(Extracts as Anthranilate)

 Targets pKa 4.85  If product lacks basic amine

Anti-Solvent Crystallization
(EtOH / Water)

 Exploit solubility diff.

Silica Gel Chromatography
(Gradient Elution)

 If 'oiling out' occurs

Click to download full resolution via product page

Decision tree for removing unreacted anthranilic acid based on the target product's chemical

nature.
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Troubleshooting FAQs
Q1: Why is anthranilic acid persisting in my organic layer despite multiple water and brine

washes? A1: Anthranilic acid has a LogP of 1.21 and a poor neutral aqueous solubility of just

0.35 g/100 mL[2]. Washing with neutral water or brine does not alter its ionization state.

Because it is amphoteric[1], you must push the pH of your aqueous wash to extremes (either <

2.0 or > 7.0) to force the molecule out of its lipophilic zwitterionic/neutral state and into a highly

polar ionic state.

Q2: My product is an N-acyl anthranilic acid derivative (a carboxylic acid). How do I separate it

from the unreacted anthranilic acid without losing my product in a basic wash? A2: Do not use

a basic wash (like NaHCO₃), as it will deprotonate both your product and the impurity, pulling

both into the aqueous layer. Instead, exploit the amine group. When you acylate anthranilic

acid, the basic amine is converted into a non-basic amide (conjugate acid pKa < 0). Therefore,

washing your organic layer with 1.0 M HCl will selectively protonate the free amine of the

unreacted anthranilic acid (pKa 2.14)[2], pulling it into the aqueous layer. Your N-acyl product

remains perfectly safe in the organic layer because its carboxylic acid is fully protonated

(neutral) at pH 0, and its amide nitrogen cannot be protonated by 1.0 M HCl.

Q3: During recrystallization, my product forms a sticky liquid ("oils out") instead of forming

crystals. How do I fix this? A3: "Oiling out" occurs when a solution becomes supersaturated at a

temperature above the melting point of the compound or a eutectic mixture of your compound

and its impurities[3]. Unreacted anthranilic acid acts as a potent impurity that depresses the

melting point of your target crystal lattice. Solution: Do not force crystallization immediately.

Perform a pre-purification step (such as the selective acid-base extraction detailed below) to

remove the bulk of the anthranilic acid[3]. If oiling still occurs, switch to a mixed-solvent system

(e.g., ethanol/water) and ensure you cool the solution slowly to room temperature before

applying an ice bath[3].

Validated Experimental Protocols
Protocol A: Biphasic Acid-Base Extraction (For Neutral
or Amide Products)
Mechanism: According to the Henderson-Hasselbalch equation, at pH 0 (using 1.0 M HCl), the

ratio of protonated anilinium to neutral anthranilic acid is
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. This drastic shift in polarity drives the equilibrium entirely into the aqueous phase.

Step-by-Step Methodology:

Dilution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g.,

Ethyl Acetate or Dichloromethane) at a concentration of ~15 mL/g of crude material.

Acidic Wash: Transfer the solution to a separatory funnel. Add an equal volume of 1.0 M HCl

(aq).

Phase Separation: Stopper and shake vigorously, venting frequently. Allow the layers to

separate. The unreacted anthranilic acid is now protonated and resides in the lower/upper

aqueous layer (depending on your organic solvent density).

Aqueous Drainage: Drain the aqueous layer. Repeat the 1.0 M HCl wash one additional time

to ensure >99% removal.

Neutralization Wash: Wash the organic layer with saturated aqueous NaHCO₃ (pH ~8) to

remove any residual HCl.

Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure. Self-Validation Check: Spot the concentrated organic layer on a TLC plate and

visualize under UV light (365 nm). Anthranilic acid is highly fluorescent under 365 nm UV. A

lack of bright blue fluorescence confirms successful removal.

Protocol B: Anti-Solvent Crystallization (For Acidic
Target Compounds)
Mechanism: Exploits the differential equilibrium mole fraction solubility of anthranilic acid in

mixed solvent systems compared to larger, more hydrophobic drug derivatives[4].

Step-by-Step Methodology:

Dissolution: Suspend the crude mixture in a minimal volume of hot ethanol (70–80 °C) until

fully dissolved.
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Anti-Solvent Addition: Slowly add warm deionized water dropwise with continuous stirring

until the solution becomes faintly turbid (reaching the cloud point).

Seeding (Optional but Recommended): Add a microscopic seed crystal of the pure target

compound to act as a nucleation site, preventing the mixture from oiling out[3].

Controlled Cooling: Remove the flask from the heat source and allow it to cool slowly and

undisturbed to room temperature. Rapid cooling traps anthranilic acid in the crystal lattice.

Ice Bath Maturation: Once at room temperature, transfer the flask to an ice bath (0–4 °C) for

30 minutes to maximize precipitation[3].

Filtration: Collect the crystals via vacuum filtration. Wash the filter cake with a small volume

of ice-cold 1:1 Ethanol/Water. The unreacted anthranilic acid remains dissolved in the mother

liquor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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